7-(3-Amino-2,4,6-triiodophenyl)heptanoic acid

• IUPAC Name: 7-(3-amino-2,4,6-triiodophenyl)heptanoic acid
• InChI: InChI=1S/C13H16I3NO2/c14-9-7-10(15)13(17)12(16)8(9)5-3-1-2-4-6-11(18)19/h7H,1-6,17H2,(H,18,19)
• InChI Key: YUJKNWWQPGSEKH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1I)N)I)CCCCCCC(=O)O)I
• Molecular Formula: C13H16I3NO2
• Molecular Weight: 598.98 g/mol
• CAS RN: 161466-28-0

Description

7-(3-Amino-2,4,6-triiodophenyl)heptanoic acid (also known as 7-AITP or 7-AIHP) is a small molecule that has gained increasing attention in recent years due to its potential applications in scientific research and laboratory experiments. 7-AITP is a derivative of heptanoic acid, which is a type of fatty acid found in a variety of natural sources. This molecule has been studied for its ability to interact with various proteins and enzymes, and its ability to modulate biochemical and physiological processes. In

Scientific Research Applications

• Synthesis of Peptides : This compound is used in the synthesis of tri-, penta-, and heptapeptides containing specific amino acid residues (Seebach, Studer, Pfammatter, & Widmer, 1994)(Seebach et al., 1994).

• Bicyclic Amino Acid Derivatives : It is also utilized in the asymmetric synthesis of bicyclic amino acid derivatives through Aza-Diels-Alder reactions (Waldmann & Braun, 1991)(Waldmann & Braun, 1991).

• Inhibitor of 3-Hydroxy-3-methylglutaryl-coenzyme A Reductase : The compound has potential as an inhibitor of this enzyme, which is key in cholesterol biosynthesis (Hoffman et al., 1985)(Hoffman et al., 1985).

• Synthesis of Enzyme Inhibitors : It serves as a synthetic intermediate for preparing enzyme inhibitors, such as renin inhibitory peptides (Thaisrivongs, Schostarez, Pals, & Turner, 1987)(Thaisrivongs et al., 1987).

• Anticancer Agent Development : The compound shows promise for designing novel anticancer agents targeting hTopoIIα (Bhatt, Agrawal, & Patel, 2015)(Bhatt et al., 2015).

• Synthesis of Prostaglandins : It is a key intermediate in the total synthesis of natural prostaglandins and their analogues (Marsheck & Miyano, 1973)(Marsheck & Miyano, 1973).

• Mimicking Natural Prostaglandins : This compound can mimic natural prostaglandins and stimulate cAMP formation in assays (Jones, Holtz, Bicking, & Cragoe, 1977)(Jones et al., 1977).

• Potent HMG-CoA Reductase Inhibitors : It is a novel class of potent HMG-CoA reductase inhibitors, exceeding the activity of known inhibitors like lovastatin (Chan et al., 1993)(Chan et al., 1993).

• Immunoadjuvants : Lipopeptides containing this acid can stimulate B-lymphocytes and macrophages, acting as potent immunoadjuvants (Metzger et al., 1991)(Metzger et al., 1991).

• Antibacterial Activity : The compound has shown potent antibacterial activity against respiratory pathogens, including multidrug-resistant Streptococcus pneumoniae (Odagiri et al., 2013)(Odagiri et al., 2013).

Safety and Hazards

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